Cas no 1824-58-4 (7-Chloro-2-ethyl-4,4-dioxo-1,2,3-trihydro-4-thiaquinazoline-6-sulfonamide)

• Product Name: 7-Chloro-2-ethyl-4,4-dioxo-1,2,3-trihydro-4-thiaquinazoline-6-sulfonamide
• CAS No: 1824-58-4
• MF: C₉H₁₂ClN₃O₄S₂
• MW: 325.792278289795
• MDL: MFCD00867314
• CID: 93686
• PubChem ID: 15763
• Update Time: 2025-06-13

7-Chloro-2-ethyl-4,4-dioxo-1,2,3-trihydro-4-thiaquinazoline-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• ethiazide
• 6-chloro-3-ethyl-3,4-dihydro-1,2,4-benzothiadiazine-7-sulphonamide 1,1-dioxide
• 6-chloro-3-ethyl-1,1-dioxo-3,4-dihydro-2H-1λ⁶,2,4-benzothiadiazine-7-sulfonamide
• 3-Ethylhydrochlorothiazid
• 6-Chlor-3-aethyl-1,1-dioxy-7-sulfamoyl-3,4-dihydro-2H-1,2,4-benzothiadiazin
• 6-Chlor-3-aethyl-7-sulfamoyl-3,4-dihydro-1,2,4-benzothiadiazin-1,1-dioxid
• 6-Chlor-7-sulfamoyl-3-aethyl-1,1-dioxy-3,4-dihydro-2H-1,2,4-benzothiadiazin
• 6-Chlor-7-sulfamoyl-3-aethyl-3,4-dihydro-1,2,4-benzothiadiazin-1,1-dioxid
• Aethiazidum
• Eclotizidum
• Ethiazidum [INN-Latin]
• Etiazida [INN-Spanish]
• Etiazide [DCIT]
• Neo-diuresal
• Salta
• 3-Ethylhydrochlorothiazide
• MS-10361
• NCGC00160540-01
• ETHIAZIDE [INN]
• 6-Chloro-3-ethyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide
• NCGC00160540-02
• CHEMBL2106262
• MFCD00867314
• SR-01000883685
• Hypertane
• Tox21_111883_1
• AKOS022168498
• DTXCID9026215
• Ethiazide [INN:BAN:JAN]
• NS00010484
• 2H-1,2,4-Benzothiadiazine-7-sulfonamide, 6-chloro-3-ethyl-3,4-dihydro-, 1,1-dioxide
• 1824-58-4
• DTXSID1046215
• EINECS 217-358-0
• EK9LSW731R
• ETHIAZIDE [WHO-DD]
• UNII-EK9LSW731R
• Ethiazide (JAN/INN)
• 6-CHLORO-3-ETHYL-3,4-DIHYDRO-2H-1,2,4-BENZOTHIADIAZINE-7-SULFONAMIDE-1,1-DIOXIDE
• CAS-1824-58-4
• Etiazida
• SR-01000883685-1
• 6-chloro-3-ethyl-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-7-sulfonamide
• Acthiazidum
• ETHIAZIDE [JAN]
• 6-chloro-3-ethyl-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide
• Tox21_111883
• SCHEMBL122238
• ETHIAZIDE [MI]
• VXLCNTLWWUDBSO-UHFFFAOYSA-N
• CHEBI:31566
• NCGC00160540-03
• D01247
• Ethiazidum
• Etiazide
• Q27277223
• 7-CHLORO-2-ETHYL-4,4-DIOXO-1,2,3-TRIHYDRO-4-THIAQUINAZOLINE-6-SULFONAMIDE
• 7-Chloro-2-ethyl-4,4-dioxo-1,2,3-trihydro-4-thiaquinazoline-6-sulfonamide

• MDL： MFCD00867314
• Inchi： 1S/C9H12ClN3O4S2/c1-2-9-12-6-3-5(10)7(18(11,14)15)4-8(6)19(16,17)13-9/h3-4,9,12-13H,2H2,1H3,(H2,11,14,15)
• InChI Key： VXLCNTLWWUDBSO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)NC(CC)NS2(=O)=O)S(N)(=O)=O

Computed Properties

• Exact Mass: 324.99600
• Monoisotopic Mass: 324.995775
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 135

Experimental Properties

• Density: 1.526
• Melting Point: 269-270°
• Boiling Point: 563.5°Cat760mmHg
• Flash Point: 294.6°C
• Refractive Index: 1.589
• PSA: 135.12000
• LogP: 3.75600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on 7-Chloro-2-ethyl-4,4-dioxo-1,2,3-trihydro-4-thiaquinazoline-6-sulfonamide

Comprehensive Overview of 7-Chloro-2-ethyl-4,4-dioxo-1,2,3-trihydro-4-thiaquinazoline-6-sulfonamide (CAS No. 1824-58-4): Properties, Applications, and Research Insights

7-Chloro-2-ethyl-4,4-dioxo-1,2,3-trihydro-4-thiaquinazoline-6-sulfonamide (CAS No. 1824-58-4) is a specialized sulfonamide derivative with a unique quinazoline backbone, attracting significant attention in pharmaceutical and chemical research. This compound's structural complexity, marked by the presence of chloro, ethyl, and sulfonamide functional groups, contributes to its diverse reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and small-molecule therapeutics.

The molecular formula of this compound reflects its hybrid architecture, combining a trihydro-4-thiaquinazoline core with a sulfonamide moiety. Such features are often associated with bioavailability and metabolic stability, making it a candidate for lead optimization in medicinal chemistry. Recent studies highlight its potential in addressing antibiotic resistance, a critical global health challenge, by exploring its interactions with bacterial enzymes. This aligns with frequent search queries like "new sulfonamide antibiotics 2024" or "quinazoline-based drug development," underscoring its relevance in contemporary research.

From a synthetic perspective, CAS No. 1824-58-4 serves as a versatile intermediate in organic synthesis. Its chloro-substituted and dioxo groups enable selective functionalization, catering to demands for high-value heterocycles. Laboratories focusing on green chemistry have investigated solvent-free protocols for its preparation, responding to the growing interest in eco-friendly synthesis methods. Such advancements address popular search terms like "sustainable chemical synthesis" and "catalyst-free reactions," enhancing the compound's appeal to environmentally conscious researchers.

Analytical characterization of 7-Chloro-2-ethyl-4,4-dioxo-1,2,3-trihydro-4-thiaquinazoline-6-sulfonamide typically involves HPLC, NMR, and mass spectrometry, ensuring purity for research applications. Its crystalline properties have also been studied via X-ray diffraction, providing insights into molecular packing and hydrogen-bonding networks. These details are crucial for formulators seeking to optimize solid-state stability, a recurring theme in forums discussing "pharmaceutical crystallization techniques."

Beyond pharmaceuticals, this compound's electrochemical behavior has sparked interest in material science. Its conjugated system and redox-active sites suggest utility in organic semiconductors or sensor materials, topics frequently searched alongside "quinazoline electronic applications." Computational studies using DFT calculations further predict its charge transport properties, bridging gaps between experimental and theoretical chemistry.

In conclusion, CAS No. 1824-58-4 represents a multifaceted compound with cross-disciplinary significance. Its integration into drug design pipelines, green synthesis initiatives, and advanced material development exemplifies the convergence of chemistry and innovation. As search trends emphasize "structure-activity relationships" and "multifunctional heterocycles," this molecule continues to inspire cutting-edge research across scientific communities.